Cas no 887266-95-7 (3-Fluoro-2-formylbenzonitrile)

3-Fluoro-2-formylbenzonitrile is a versatile aromatic compound featuring both a formyl (–CHO) and a nitrile (–CN) functional group, along with a fluorine substituent at the 3-position. This trifunctional structure makes it a valuable intermediate in organic synthesis, particularly for constructing heterocycles, pharmaceuticals, and agrochemicals. The electron-withdrawing effects of the fluorine and nitrile groups enhance reactivity in nucleophilic substitution and condensation reactions. Its high purity and stability under standard conditions ensure reliable performance in multi-step syntheses. The compound’s distinct functional groups also facilitate further derivatization, enabling precise modifications for targeted applications in medicinal chemistry and material science.

3-Fluoro-2-formylbenzonitrile structure

Product Name:3-Fluoro-2-formylbenzonitrile

CAS No:887266-95-7

MF:C₈H₄FNO

MW:149.121865272522

MDL:MFCD07368775

CID:720196

PubChem ID:2783394

Update Time:2025-05-27

3-Fluoro-2-formylbenzonitrile Chemical and Physical Properties

Names and Identifiers

- 3-Fluoro-2-formylbenzonitrile
- 2-CYANO-6-FLUOROBENZALDEHYDE
- Benzonitrile,3-fluoro-2-formyl-
- 2-Fluoro-6-cyanobenzaldehyde
- 3-fluoro-2-formylbenzenecarbonitrile
- Benzonitrile,3-fluoro-2-formyl
- 3-Fluoro-2-formylbenzonitrile (ACI)
- 887266-95-7
- SCHEMBL7530450
- F84214
- AKOS016007657
- J-509200
- DB-015949
- DTXSID20382633
- MFCD07368775
- MDL： MFCD07368775
- Inchi： 1S/C8H4FNO/c9-8-3-1-2-6(4-10)7(8)5-11/h1-3,5H
- InChI Key： HNOBFDBEJGASHB-UHFFFAOYSA-N
- SMILES： N#CC1C(C=O)=C(F)C=CC=1

Computed Properties

Exact Mass: 149.02800
Monoisotopic Mass: 149.028
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 196
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 40.9A^2
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 1.2

Experimental Properties

Density: 1.25
Boiling Point: 278.9°C at 760 mmHg
Flash Point: 122.5°C
Refractive Index: 1.527
PSA: 40.86000
LogP: 1.50988

3-Fluoro-2-formylbenzonitrile Security Information

Hazardous Material Identification：

3-Fluoro-2-formylbenzonitrile Pricemore >>

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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1531685-100mg	3-Fluoro-2-formylbenzonitrile	887266-95-7	98%	100mg	￥291.00	2024-04-26
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1531685-250mg	3-Fluoro-2-formylbenzonitrile	887266-95-7	98%	250mg	￥520.00	2024-04-26
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NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTQ4015-100MG	3-fluoro-2-formylbenzonitrile	887266-95-7	95%	100MG	￥ 455.00	2023-04-13
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